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Compound of Interest

Compound Name: (+)-cis-Chrysanthemic acid

Cat. No.: B1202389

This guide provides a comprehensive technical overview of (+)-cis-Chrysanthemic acid, a key
chiral building block in the synthesis of certain pyrethroid insecticides. It is intended for
researchers, scientists, and professionals in drug development and agrochemical industries
who require a deep understanding of its chemical properties, synthesis, and applications.

Core Identification and Physicochemical Properties

(+)-cis-Chrysanthemic acid is one of the four stereoisomers of chrysanthemic acid. Its unique
stereochemistry plays a crucial role in the biological activity of its derivatives.

Chemical Structure and CAS Number

The precise identification of (+)-cis-Chrysanthemic acid is paramount for any scientific
endeavor.

Chemical Name: (1R,3S)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylic
acid[1]

CAS Number: 26771-11-9[2]
Molecular Formula: C10H1602[3][4]

Molecular Weight: 168.23 g/mol [3][4][5][6]
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The structure features a cyclopropane ring with two stereocenters at the C1 and C3 positions,

leading to the cis configuration of the carboxyl and isobutenyl groups. The "(+)" designation

refers to its dextrorotatory optical activity.

Physicochemical Data Summary

A summary of key physicochemical properties is presented in the table below for quick

reference.
Property Value Source
(1R,3S)-2,2-dimethyl-3-(2-
methylprop-1-
UPAC Name enyl)::/yr::lozropane-1-carboxy|ic PubChem
acid
CAS Number 26771-11-9 Wikipedia[2]
Molecular Formula C10H1602 PubChem|[3][4]
Molecular Weight 168.23 g/mol PubChem[3][4][5][6]

Optical Rotation

[0]D?5 +14.16° (c = 1.554 in

abs alc) for the enantiomer

Merck Index[5]

Appearance

Varies; can be an oil or low-

melting solid

General Knowledge

Solubility

Soluble in many organic

solvents

General Knowledge

Synthesis and Stereoselective Control

The synthesis of (+)-cis-Chrysanthemic acid is a significant challenge in organic chemistry

due to the need for precise control over both relative (cis/trans) and absolute (R/S)

stereochemistry.

Industrial Production Overview
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Industrially, chrysanthemic acid is often produced as a mixture of cis and trans isomers via the
cyclopropanation of a diene, followed by hydrolysis of the resulting ester.[7] The separation of
these isomers and subsequent resolution of the enantiomers can be a complex and costly

process.

Asymmetric Synthesis Strategies

For applications requiring the pure (+)-cis isomer, asymmetric synthesis is the preferred
approach. These methods often employ chiral catalysts or auxiliaries to direct the
stereochemical outcome of the reaction. A common strategy involves the asymmetric

cyclopropanation of a suitable olefin.

Diagram: Generalized Asymmetric Synthesis Workflow
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Caption: A simplified workflow for the asymmetric synthesis of (+)-cis-Chrysanthemic acid.
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Spectroscopic and Analytical Characterization

Accurate characterization is essential to confirm the identity and purity of (+)-cis-
Chrysanthemic acid. A combination of spectroscopic and chromatographic techniques is
typically employed.

Spectroscopic Data

« Infrared (IR) Spectroscopy: The IR spectrum of chrysanthemic acid shows characteristic
absorption bands for the carboxylic acid group, including a broad O-H stretch (around 2200-
3600 cm~1) and a strong C=0 stretch (around 1720 cm~1).[8] A C=C stretching vibration is
also observed at approximately 1650 cm~1.[8]

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H and 3C NMR are crucial for
confirming the structure and stereochemistry. The signals corresponding to the cyclopropane
protons and the vinyl proton are particularly diagnostic.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern, further confirming the identity of the compound.[9][10]

Analytical Methodologies

Gas chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are powerful
tools for the analysis of chrysanthemic acid and its derivatives.

Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

This protocol outlines a general procedure for the GC-MS analysis of chrysanthemic acid after
derivatization.

o Derivatization: Convert the carboxylic acid to a more volatile ester (e.g., methyl or ethyl
ester) using a suitable derivatizing agent. This is a common step to improve chromatographic
performance.

« Injector Setup: Use a splitless injection mode to maximize the transfer of the analyte onto the
column.
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e GC Column: Employ a high-resolution fused silica capillary column, such as a DB-5 or
equivalent, for optimal separation.

o Oven Program: A temperature gradient program is typically used to ensure good separation
of the analyte from any impurities.

o MS Detection: Operate the mass spectrometer in Selected lon Monitoring (SIM) mode to
enhance sensitivity and selectivity for the target analyte.[11]

» Data Analysis: Identify and quantify the analyte by comparing its retention time and mass
spectrum to that of a known standard.

Diagram: Analytical Workflow for Chrysanthemic Acid

Analytical Workflow for Chrysanthemic Acid

Sample Containing
Chrysanthemic Acid

'

Solid-Phase Extraction (SPE)

'

Derivatization (e.g., Esterification)

'

GC-MS or LC-MS/MS Analysis

'

Data Processing and
Quantification

Click to download full resolution via product page

Caption: A typical workflow for the analysis of chrysanthemic acid in a sample matrix.
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Applications in Drug Development and
Agrochemicals

While chrysanthemic acid itself has limited direct biological activity, its esters form the basis of
a highly successful class of insecticides known as pyrethroids.[4][12]

Pyrethroid Insecticides

Pyrethroids are synthetic compounds that mimic the insecticidal properties of the natural
pyrethrins found in chrysanthemum flowers.[4][13] They are valued for their high efficacy
against a broad spectrum of insects and relatively low toxicity to mammals and birds.[12] The
stereochemistry of the chrysanthemic acid moiety is a critical determinant of the insecticidal
activity of the resulting pyrethroid. Esters of (+)-cis-chrysanthemic acid have been shown to
possess potent insecticidal properties, particularly against certain insect species like
mosquitoes.[14]

Mechanism of Action

Pyrethroids act as neurotoxins in insects by targeting voltage-gated sodium channels in the
nervous system.[4] This interaction disrupts the normal transmission of nerve impulses, leading
to paralysis and death of the insect.[4]

Potential in Drug Discovery

The unique cyclopropane scaffold of chrysanthemic acid and its derivatives has also attracted
interest in medicinal chemistry. The synthesis of novel derivatives continues to be an active
area of research for the development of new therapeutic agents with a range of potential
biological activities.[15][16][17]

Biosynthesis

In nature, chrysanthemic acid is derived from the isoprenoid pathway. The biosynthesis begins
with the condensation of two molecules of dimethylallyl diphosphate (DMAPP) to form
chrysanthemyl diphosphate, a key intermediate.[2][7] This is then further metabolized to
chrysanthemic acid.

Conclusion
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(+)-cis-Chrysanthemic acid is a fundamentally important molecule in the field of
agrochemicals and a valuable chiral building block for organic synthesis. Its unique structure
and stereochemistry are directly linked to the potent insecticidal activity of the pyrethroids
derived from it. A thorough understanding of its synthesis, characterization, and applications is
essential for researchers and professionals working in related scientific disciplines.

References
o Pyrethrin-I: Synthesis || Naturally Occurring Insecticides - YouTube. (2021-05-01).

e Chrysanthemic acid - Wikipedia. Available at: [Link]

e Yan, S., Zhang, Y., Chen, L., & Jin, Z. (2025). The Synthesis of Pyrethroids. Journal of
Agricultural and Food Chemistry. Available at: [Link]

e One Hundred Years of Pyrethroid Chemistry: A Still-Open Research Effort to Combine
Efficacy, Cost-Effectiveness and Environmental Sustainability - IRIS. (2024-09-25). Available
at: [Link]

o The Synthesis of Pyrethroids | Journal of Agricultural and Food Chemistry. (2025-11-05).
Available at: [Link]

e CHRYSANTHEMIC ACID, CIS-(+/-)- - precisionFDA. Available at: [Link]
e Chrysanthemic acid, cis-(-)- | CL0H1602 | CID 20755 - PubChem. Available at: [Link]
e Chrysanthemic acid - Grokipedia. Available at: [Link]

o US3989654A - Process for preparing cis-chrysanthemic acid - Google Patents.

¢ (+)-trans-Chrysanthemic acid - Changzhou Kangmei Chemical Industry Co.,Limited.
Available at: [Link]

o Chrysanthemic Acid. Available at: [Link]

o Pyrethroid insecticides Chapter IVa. Reactivity of chrysanthemic acid and its lower esters.
(2025-08-09). Available at: [Link]

o US3658879A - Process for the preparation of chrysanthemic acid - Google Patents.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1202389?utm_src=pdf-body
https://en.wikipedia.org/wiki/Chrysanthemic_acid
https://doi.org/10.1021/acs.jafc.5c06782
https://www.iris.unina.it/handle/11588/1075782
https://pubs.acs.org/doi/10.1021/acs.jafc.5c06782
https://precision.fda.gov/substances/b9582058-25d8-47ce-8099-73ce905861f8
https://pubchem.ncbi.nlm.nih.gov/compound/20755
https://grokipedia.com/Chrysanthemic_acid
http://www.czkmchem.com/products/agrochemicals/pesticide-intermediate/(+)-trans-chrysanthemic-acid.html
https://www.rsc.org/Merck-Index/monograph/m3525
https://www.researchgate.net/publication/382903333_Pyrethroid_insecticides_Chapter_IVa_Reactivity_of_chrysanthemic_acid_and_its_lower_esters
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

cis-Chrysanthemic acid - SpectraBase. Available at: [Link]

Synthesis and Characterization of Chrysanthemic Acid Esters - Asian Publication
Corporation. Available at: [Link]

Chrysanthemic acid, cis-(+)- | CL0H1602 | CID 33606 - PubChem. Available at: [Link]

An Up-To-Date Review of Phytochemicals and Biological Activities in Chrysanthemum Spp.
Available at: [Link]

[FREE] Chrysanthemic acid is isolated from chrysanthemum flowers. The IR spectrum of ... -
Brainly. (2018-08-26). Available at: [Link]

Chrysanthemic Acid | C10H1602 | CID 2743 - PubChem. Available at: [Link]

Biological activities of Chrysanthemum morifolium and Chrysanthemum indicum: molecular
prospective - Journal of Applied Pharmaceutical Science. Available at: [Link]

ANALYTICAL METHOD SUMMARIES. (2021-05-24). Available at: [Link]
Chrysanthemic acid - the NIST WebBook. Available at: [Link]

Chrysanthemic acid has two geometrical iso mers and two optical ones, that is, four isomers
in all; d-trans, I-trans, d-cis and - J-Stage. Available at: [Link]

Synthesis and biological evaluation of chrysin derivatives containing a-lipoic acid for the
treatment of inflammatory bowel disease - Frontiers. Available at: [Link]

Method development and validation for the quantification of organic acids in microbial
samples using anionic exchange solid-phase extraction and gas chromatography-mass
spectrometry. (2020-09-24). Available at: [Link]

Production of trans-chrysanthemic acid, the monoterpene acid moiety of natural pyrethrin
insecticides, in tomato fruit - PMC - NIH. (2018-04-09). Available at: [Link]

Chrysin as a Bioactive Scaffold: Advances in Synthesis and Pharmacological Evaluation.
Available at: [Link]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://spectrabase.com/compound/HBNN0f4LiDX
http://www.asianpublication.org/admin/vol_issue/files/2-Vol.1-Issue-1-Jan-Mar-2010-Pg.10-12.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/33606
https://www.mdpi.com/2227-9059/11/3/769
https://brainly.com/question/10833140
https://pubchem.ncbi.nlm.nih.gov/compound/2743
https://japsonline.com/admin/php/uploads/4034_pdf.pdf
https://www.epa.gov/sites/default/files/2021-05/documents/analytical-method-summaries-for-selected-pesticides-and-pesticide.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C10453891&Mask=200
https://www.jstage.jst.go.jp/article/bcsj1926/45/11/45_11_3381/_article
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2024.1396825/full
https://link.springer.com/article/10.1007/s00216-020-02947-6
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5891361/
https://www.mdpi.com/1420-3049/29/13/3004
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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